Cas no 2228285-42-3 (1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228285-42-3
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• CID: 6369242
• PubChem ID: 165630133
• Update Time: 2025-05-20

1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid
• 1-[3-(dimethylamino)phenyl]-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1949882
• 2228285-42-3

• Inchi： 1S/C12H13F2NO2/c1-15(2)9-5-3-4-8(6-9)11(10(16)17)7-12(11,13)14/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： MDNBCYUWKIWGRW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC=C(C=1)N(C)C)F

Computed Properties

• Exact Mass: 241.09143498g/mol
• Monoisotopic Mass: 241.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid

1-3-(Dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 2228285-42-3)

1-3-(Dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228285-42-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurology and oncology. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid is noteworthy for its cyclopropane ring and the presence of difluoro and dimethylamino functional groups. These structural elements contribute to the compound's unique properties and potential biological activities. The cyclopropane ring is known for its high reactivity and conformational rigidity, which can influence the compound's interactions with biological targets. The difluoro substitution enhances the compound's lipophilicity and metabolic stability, while the dimethylamino group imparts additional basicity and hydrogen bonding capabilities.

The synthesis of 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of a suitable cyclopropane precursor with a substituted aniline derivative, followed by fluorination and carboxylation steps. The specific synthetic route can vary depending on the availability of starting materials and the desired purity of the final product. Recent advancements in synthetic methodologies have focused on improving yield and reducing the number of steps required for synthesis, making the compound more accessible for large-scale production.

In terms of biological activities, 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid has shown promising results in preclinical studies. Research has demonstrated its potential as a modulator of various receptors and enzymes involved in neurological disorders and cancer. For instance, studies have indicated that the compound can selectively inhibit certain kinases that are overexpressed in cancer cells, thereby reducing tumor growth and metastasis. Additionally, it has been shown to modulate G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

The pharmacokinetic properties of 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid have also been extensively studied. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic potential. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

Beyond its therapeutic applications, 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid has also been explored as a tool compound in basic research. Its unique structure makes it an excellent probe for studying receptor-ligand interactions and enzymatic mechanisms. Researchers have used it to gain insights into the molecular basis of various diseases and to identify new targets for drug discovery.

In conclusion, 1-3-(dimethylamino)phenyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228285-42-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its activity and utility, contributing to our understanding of complex biological processes and paving the way for innovative treatments.